Cas no 50901-46-7 (1-(pyridazin-4-yl)ethan-1-one)

• Product Name: 1-(pyridazin-4-yl)ethan-1-one
• CAS No: 50901-46-7
• MF: C₆H₆N₂O
• MW: 122.12464094162
• MDL: MFCD13193354
• CID: 934444
• PubChem ID: 14452005
• Update Time: 2025-10-21

1-(pyridazin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridazin-4-yl)ethanone
• 1-pyridazin-4-ylethanone
• Ethanone, 1-(4-pyridazinyl)-
• ethanone, 1-(4-pyridazinyl)- (9ci)
• Methyl 4-pyridazinyl ketone
• 1-(pyridazin-4-yl)ethan-1-one

• MDL： MFCD13193354
• Inchi： 1S/C6H6N2O/c1-5(9)6-2-3-7-8-4-6/h2-4H,1H3
• InChI Key： IWFYWGOLMZIBQB-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=NC=C1

Computed Properties

• Exact Mass: 122.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 69-70 ºC
• Boiling Point: 285.8°C at 760 mmHg
• Solubility: Soluble (100 g/l) (25 º C),
• PSA: 42.85000
• LogP: 0.67920

1-(pyridazin-4-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD160345)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(pyridazin-4-yl)ethan-1-one

Introduction to 1-(Pyridazin-4-yl)ethan-1-one (CAS No. 50901-46-7)

1-(Pyridazin-4-yl)ethan-1-one, also known by its CAS number 50901-46-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique pyridazine ring structure, which imparts it with a range of biological activities and potential therapeutic applications.

The molecular formula of 1-(Pyridazin-4-yl)ethan-1-one is C₇H₆N₂O, and its molecular weight is 138.13 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its structural features, including the pyridazine ring and the ketone group, contribute to its chemical reactivity and biological properties.

In recent years, 1-(Pyridazin-4-yl)ethan-1-one has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of various enzymes and receptors. For instance, research has shown that this compound can act as a potent inhibitor of the enzyme monoamine oxidase (MAO), which plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for the development of new treatments for neurological disorders such as depression and Parkinson's disease.

Beyond its enzymatic inhibition properties, 1-(Pyridazin-4-yl)ethan-1-one has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(Pyridazin-4-yl)ethan-1-one have also been explored to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, studies have indicated that the compound has low toxicity and good safety margins, which are essential considerations for drug candidates.

In the realm of cancer research, 1-(Pyridazin-4-yl)ethan-1-one has shown promise as an antiproliferative agent. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) and the inhibition of cell cycle progression. These findings highlight its potential as a novel anticancer agent worthy of further investigation.

The synthetic routes to produce 1-(Pyridazin-4-yl)ethan-1-one have been well-documented in the literature. One common method involves the condensation of 4-pyridazinone with acetyl chloride in the presence of a base such as triethylamine. This reaction yields high purity product with good yields, making it an attractive option for large-scale synthesis. Alternative synthetic strategies have also been explored to optimize yield and purity, contributing to the growing body of knowledge on this compound.

In conclusion, 1-(Pyridazin-4-yl)ethan-1-one (CAS No. 50901-46-7) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable lead compound for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as an important molecule in the quest for innovative treatments for various diseases.